Cas no 122775-35-3 (3,4-Dimethoxyphenylboronic acid)
3,4-Dimethoxyphenylboronic acid (CAS 100374-07-6) is a boronic acid derivative featuring dimethoxy substituents on the phenyl ring. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. Its stability and reactivity make it suitable for pharmaceutical and agrochemical applications, particularly in constructing complex molecules. The electron-donating methoxy groups enhance its compatibility with various palladium catalysts, improving yield and reaction conditions. Additionally, it is employed in materials science for designing organic electronic components. The product is typically supplied as a white to off-white crystalline powder with high purity, ensuring consistent performance in synthetic workflows.
122775-35-3 structure
Product Name:3,4-Dimethoxyphenylboronic acid
CAS No:122775-35-3
MF:C8H11BO4
MW:181.981542825699
MDL:MFCD01074574
CID:63630
PubChem ID:24871548
Update Time:2025-10-29
3,4-Dimethoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dimethoxyphenylboronic acid
- BORONICACID, (3,4-DIMETHOXYPHENYL)- (9CI)
- 3,4-Dimethoxyphenylboronic Acid (contains varying amounts of Anhydride)
- (3,4-dimethoxyphenyl)boronic acid(SALTDATA: FREE)
- 4-DiMethoxyphenylboronic acid
- 3,4-Dimethoxybenzeneboronic acid
- (3,4-dimethoxyphenyl)boronic acid
- 3,4-Dimethoxyphenylboronic ac
- 3,4-Dimethoxyphenylboronic acid (contain Anhydride)
- 3,4-Dimethoxybenzeneboronic Acid (contains varying amounts of Anhydride)
- AKOS BRN-0064
- RARECHEM AH PB 0109
- 3,4-Dimethoxyphenylboronic
- 3,4-DIMETHOXYPHENYLBORONIC AICD
- 3,4-Dimethoxyphenylboronic acid,97%
- 3,4-Dimethoxyphenylboronic acid ,98%
- 3,4-Dimethoxyphenylboronic acid >=95.0%
- 4,5-dimethoxyphenylboronic acid
- BP-11364
- SY013491
- 122775-35-3
- BCP21797
- NCGC00249478-01
- 3,4-dimethoxy-phenyl boronic acid
- 3,4-dimethoxyphenyboronic Acid
- ALBB-006117
- DB-010512
- J-511215
- (3,4-dimethoxy phenyl)boronic acid
- RCVDPBFUMYUKPB-UHFFFAOYSA-N
- AS-3094
- CS-D1792
- STK503719
- 3,4-dimethoxy phenylboronic acid
- AKOS000266629
- 3,4-dimethoxyphenyl-boronic acid
- MFCD01074574
- SCHEMBL23114
- (3,4-dimethoxyphenyl)boranediol
- (3,4-dimethoxy phenyl) boronic acid
- DTXCID80321487
- [3,4-bis(methyloxy)phenyl]boronic acid
- D3512
- AC-25598
- HY-32919
- CHEMBL349942
- Boronic acid, (3,4-dimethoxyphenyl)-
- Z336079998
- 3, 4-dimethoxyphenylboronic acid
- 3,4-dimethoxyphenyl boronic acid
- AB08049
- 3,4-dimethoxy phenyl boronic acid
- 3,4-dimethoxy-phenylboronic acid
- 3,4-dimethoxy-phenyl-boronic acid
- DTXSID00370452
- EN300-52543
- Boronic acid, B-(3,4-dimethoxyphenyl)-
- (3,4-dimethoxyphenyl)-boronic acid
- 3,4-dimethoxybenzene boronic acid
- 3,4-Dimethoxyphenylboronic acid, >=95.0%
-
- MDL： MFCD01074574
- Inchi： 1S/C8H11BO4/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5,10-11H,1-2H3
- InChI Key： RCVDPBFUMYUKPB-UHFFFAOYSA-N
- SMILES： COC1C=CC(B(O)O)=CC=1OC
- BRN： 5334877
Computed Properties
- Exact Mass: 182.07500
- Monoisotopic Mass: 182.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 58.9A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.1900
- Melting Point: 245-250 °C (lit.)
- Boiling Point: 336.7 °C at 760 mmHg
- Flash Point: 157.4℃
- Refractive Index: 1.517
- Water Partition Coefficient: 25 g/L
- PSA: 58.92000
- LogP: -0.61640
- Solubility: water
3,4-Dimethoxyphenylboronic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
3,4-Dimethoxyphenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3,4-Dimethoxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010992-5g |
3,4-Dimethoxybenzeneboronic acid |
122775-35-3 | 98% | 5g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 010992-25g |
3,4-Dimethoxybenzeneboronic acid |
122775-35-3 | 98% | 25g |
￡55.00 | 2022-03-01 | |
| Fluorochem | 010992-100g |
3,4-Dimethoxybenzeneboronic acid |
122775-35-3 | 98% | 100g |
￡170.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D104292-100g |
3,4-Dimethoxyphenylboronic acid |
122775-35-3 | 97% | 100g |
¥938.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D104292-1g |
3,4-Dimethoxyphenylboronic acid |
122775-35-3 | 97% | 1g |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D104292-25g |
3,4-Dimethoxyphenylboronic acid |
122775-35-3 | 97% | 25g |
¥264.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D104292-5g |
3,4-Dimethoxyphenylboronic acid |
122775-35-3 | 97% | 5g |
¥57.90 | 2023-09-03 | |
| Alichem | A242000197-250mg |
3,4-Dimethoxyphenylboronic acid |
122775-35-3 | 98% | 250mg |
$652.80 | 2023-09-03 | |
| Alichem | A242000197-500mg |
3,4-Dimethoxyphenylboronic acid |
122775-35-3 | 98% | 500mg |
$1038.80 | 2023-09-03 | |
| Alichem | A242000197-1g |
3,4-Dimethoxyphenylboronic acid |
122775-35-3 | 98% | 1g |
$1651.30 | 2023-09-03 |
3,4-Dimethoxyphenylboronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:122775-35-3)3,4-Dimethoxyphenylboronic acid
Order Number:A2590
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:19
Price ($):407.0
Email:sales@amadischem.com
3,4-Dimethoxyphenylboronic acid Related Literature
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L. R. P. Areias,A. P. da Costa,S. P. C. Alves,C. Baleiz?o,J. P. S. Farinha RSC Adv. 2017 7 4627
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Anil K. Mandadapu,Mohammad Saifuddin,Piyush K. Agarwal,Bijoy Kundu Org. Biomol. Chem. 2009 7 2796
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3. Recent developments in the chemistry of bicyclic 6-6 systems: chemistry of pyrido[4,3-d]pyrimidinesKhaled M. Elattar,Ba?ak Do?ru Mert RSC Adv. 2016 6 71827
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Debasis Swain,Radhakant Singh,Varun Kumar Singh,Narra Vamsi Krishna,Lingamallu Giribabu,Soma Venugopal Rao J. Mater. Chem. C 2014 2 1711
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Urt? ?achlevi?iūt?,Neringa Kleizien?,Aurimas Bieliauskas,Algirdas ?a?kus,Till Opatz Org. Biomol. Chem. 2023 21 5997
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:122775-35-3)3,4-Dimethoxyphenylboronic acid
Purity:99%
Quantity:500g
Price ($):407.0